Cas no 361365-99-3 (<br>6-Amino-3-ethyl-4-(4-hydroxy-phenyl)-1,4-dihydro-pyrano[2,3-c]pyrazole-5-ca rbonitrile)

• Product Name: <br>6-Amino-3-ethyl-4-(4-hydroxy-phenyl)-1,4-dihydro-pyrano[2,3-c]pyrazole-5-ca rbonitrile
• CAS No: 361365-99-3
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 3053311
• PubChem ID: 3141762
• Update Time: 2025-04-21

<br>6-Amino-3-ethyl-4-(4-hydroxy-phenyl)-1,4-dihydro-pyrano[2,3-c]pyrazole-5-ca rbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-3-ethyl-4-(4-hydroxy-phenyl)-1,4-dihydro-pyrano[2,3-c]pyrazole-5-ca rbonitrile
• STK788542
• SR-01000530552
• 361365-99-3
• 655-397-9
• AKOS022015927
• SR-01000530552-1
• 6-amino-3-ethyl-4-(4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-AMINO-3-ETHYL-4-(4-HYDROXYPHENYL)-1H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
• 6-Amino-3-ET-4-(4-hydroxyphenyl)-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile
• AKOS000575640

• Inchi： 1S/C15H14N4O2/c1-2-11-13-12(8-3-5-9(20)6-4-8)10(7-16)14(17)21-15(13)19-18-11/h3-6,12,20H,2,17H2,1H3,(H,18,19)
• InChI Key： RYEGTMJIWLVIJY-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=CC=2)O)C2C1=NNC=2CC)N

Computed Properties

• Exact Mass: 282.11167570Da
• Monoisotopic Mass: 282.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų